N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H12FN3OS2/c17-12-8-4-5-9-13(12)18-14(21)10-22-16-19-15(20-23-16)11-6-2-1-3-7-11/h1-9H,10H2,(H,18,21)
• InChI Key: ZDJDQQJCEWNTJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NSC(=N2)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H12FN3OS2
• Molecular Weight: 345.4 g/mol

Description

N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide, also known as FP-2 or FPTA, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is not fully understood. However, it has been found to inhibit the activity of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a role in cell signaling and are involved in various cellular processes. Inhibition of PTPs by N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been found to result in the activation of various signaling pathways.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory effects. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has also been found to have neuroprotective effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide in lab experiments is its specificity for PTPs. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been found to selectively inhibit the activity of PTPs, which makes it a useful tool for studying the role of PTPs in cellular processes. However, one limitation of using N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is its potential toxicity. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been found to be toxic to some cell types at high concentrations.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide. One area of research is the development of more potent and selective PTP inhibitors. Another area of research is the study of the role of PTPs in various diseases and the potential use of PTP inhibitors as therapeutics. Additionally, the potential use of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide as a tool for studying the role of PTPs in signaling pathways and cellular processes should be further explored.
Conclusion:
N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide is a chemical compound that has been studied for its potential use in scientific research. Its synthesis method has been optimized to achieve a high yield of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been used in studies related to cancer, inflammation, and neurodegenerative diseases. While N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has advantages as a tool for studying PTPs, its potential toxicity is a limitation. Future research on N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide should focus on the development of more potent and selective PTP inhibitors and the study of the role of PTPs in various diseases.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide involves the reaction of 2-bromo-N-(2-fluorophenyl)acetamide with 3-phenyl-1,2,4-thiadiazol-5-thiol in the presence of a base. This reaction results in the formation of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide as a yellow solid. The synthesis method has been optimized to achieve a high yield of N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide.

Scientific Research Applications

N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, and its mechanism of action has been studied extensively. N-(2-fluorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide has been used in studies related to cancer, inflammation, and neurodegenerative diseases.